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Compound of Interest

2-Geranyl-4-
Compound Name:
isobutyrylphloroglucinol

Cat. No.: B158201

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Geranyl-4-isobutyrylphloroglucinol, a naturally occurring phenolic compound, has
garnered interest within the scientific community for its potential therapeutic applications. This
technical guide provides a comprehensive overview of its chemical identity, and available
biological data. The document is intended to serve as a foundational resource for researchers
and professionals engaged in the exploration and development of novel therapeutic agents.

Chemical Identity
« CAS Number: 72008-03-8[1][2][3]

e IUPAC Name: 1-[3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4,6-trihydroxyphenyl]-2-
methylpropan-1-one[4]

e Synonyms: 3-Geranyl-1-(2'-methylpropanoyl)phloroglucinol, 2-Geranyl-4-(2-
methylpropanoyl)phloroglucinol[5]

e Molecular Formula: C20H2804[1][2]

e Molecular Weight: 332.44 g/mol [2][3]
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Physicochemical Properties

o Appearance: Powder[2]

 Solubility: Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[2]

Biological Activities and Quantitative Data

2-Geranyl-4-isobutyrylphloroglucinol is a member of the phloroglucinol derivatives, a class
of compounds known for a variety of biological activities, including antimicrobial, anticancer,
anti-allergic, anti-inflammatory, and antioxidant effects. These compounds are notably found in
various species of the Eucalyptus genus.[6] While specific in-depth studies on 2-Geranyl-4-
isobutyrylphloroglucinol are limited, preliminary data indicates its potential in antiviral and

cytotoxic applications.

Activity Test System Metric Value Reference

African green

Cytotoxicity monkey Vero ICs0 22.5 pyg/mL [7]
cells
Protection
HIV-1 11IB _ _
o _ against virus- Data not
Antiviral infected human ) B [7]
induced guantified
MT-4 cells

cytopathogenicity

Experimental Protocols

Detailed experimental protocols for the biological evaluation of 2-Geranyl-4-
isobutyrylphloroglucinol are not extensively published. The available information on its
antiviral and cytotoxic activity references established methodologies.

Cytotoxicity Assay

The cytotoxicity of 2-Geranyl-4-isobutyrylphloroglucinol against African green monkey Vero
cells was assessed by measuring the reduction in viable cells after 48 hours of exposure to the
compound. The neutral red dye-based method was employed for this determination.[7]
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Antiviral Assay

The antiviral activity against HIV-1 IlIB was evaluated in infected human MT-4 cells. The
protective effect of the compound against virus-induced cytopathogenicity was measured after
4 days using the MTT assay.[7]

Isolation from Natural Sources

2-Geranyl-4-isobutyrylphloroglucinol is a natural product that can be isolated from the herbs
of Eucalyptus robusta.[2] Phloroglucinol-terpene adducts are the primary class of such
compounds reported in the Eucalyptus genus.[6]

Signaling Pathways and Mechanisms of Action

The precise signaling pathways and detailed mechanisms of action for 2-Geranyl-4-
isobutyrylphloroglucinol have not yet been elucidated in the scientific literature.
Phloroglucinol derivatives from Eucalyptus species have been noted to exhibit a range of
biological activities, suggesting potential interactions with various cellular targets.[6][7][8] For
instance, other phloroglucinol derivatives isolated from Eucalyptus globulus have demonstrated
cytotoxic activities against various cancer cell lines by inducing apoptosis through the
modulation of Bcl-2 family proteins and caspase-3 levels.[9] Further research is required to
determine if 2-Geranyl-4-isobutyrylphloroglucinol acts through similar or distinct pathways.

To illustrate a hypothetical workflow for investigating the mechanism of action of a novel
compound like 2-Geranyl-4-isobutyrylphloroglucinol, the following logical diagram is
provided.
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Caption: A logical workflow for elucidating the mechanism of action of a novel bioactive
compound.

Conclusion

2-Geranyl-4-isobutyrylphloroglucinol represents a promising natural product with
demonstrated cytotoxic and potential antiviral activities. As a member of the pharmacologically
significant phloroglucinol family from Eucalyptus, it warrants further investigation to fully
characterize its biological activities, elucidate its mechanism of action, and explore its
therapeutic potential. This guide summarizes the current state of knowledge and is intended to
facilitate future research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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